Cas no 851407-95-9 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide
• CAS No: 851407-95-9
• MF: C₂₄H₂₂N₂O₂
• MW: 370.443686008453
• CID: 6011036
• PubChem ID: 73329241
• Update Time: 2025-06-15

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-
• N-[2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]naphthalene-1-carboxamide
• 851407-95-9

• Inchi： 1S/C24H22N2O2/c1-15-10-11-18-14-19(23(27)26-22(18)16(15)2)12-13-25-24(28)21-9-5-7-17-6-3-4-8-20(17)21/h3-11,14H,12-13H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： CXBINOAISOGMLP-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC3=C(NC2=O)C(C)=C(C)C=C3)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 370.168127949g/mol
• Monoisotopic Mass: 370.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 676.3±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide

Comprehensive Overview of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide (CAS No. 851407-95-9)

The compound N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide, identified by its CAS No. 851407-95-9, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline derivative family, which is renowned for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl moiety and the naphthalene-1-carboxamide group, contribute to its potential therapeutic properties.

In recent years, the scientific community has shown growing interest in quinoline derivatives due to their promising roles in addressing contemporary health challenges. For instance, researchers are exploring the potential of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide in targeting specific enzymes or receptors implicated in chronic diseases. This aligns with the current trend of personalized medicine and the search for novel small-molecule therapeutics. The compound's structural complexity and functional groups make it a compelling candidate for further investigation in drug development pipelines.

The synthesis and characterization of CAS No. 851407-95-9 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. The 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl segment is particularly noteworthy, as it introduces a rigid heterocyclic framework that can enhance binding affinity to biological targets. Meanwhile, the naphthalene-1-carboxamide moiety provides additional hydrophobic interactions, which are crucial for optimizing pharmacokinetic properties. These attributes make the compound a valuable subject for structure-activity relationship (SAR) studies.

From an industrial perspective, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide represents a high-value intermediate for the production of specialized pharmaceuticals. Its applications extend to areas such as oncology, neurology, and inflammation, where quinoline-based compounds have demonstrated efficacy. The compound's CAS No. 851407-95-9 is frequently referenced in patent literature and academic publications, underscoring its relevance in cutting-edge research. As the demand for innovative therapeutics grows, this molecule is poised to play a pivotal role in the development of next-generation drugs.

Environmental and safety considerations are also paramount when working with CAS No. 851407-95-9. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize the environmental impact of synthetic processes involving such complex molecules. This reflects the broader shift toward sustainable practices in the chemical and pharmaceutical industries.

In summary, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylnaphthalene-1-carboxamide (CAS No. 851407-95-9) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, combined with the growing body of research on quinoline derivatives, position it as a key player in addressing unmet medical needs. As scientific advancements continue to unfold, this molecule is likely to remain at the forefront of innovative therapeutic strategies.